Cas no 2253632-07-2 (Methyl 3-azabicyclo[3.2.1]octane-6-carboxylate)

• Product Name: Methyl 3-azabicyclo[3.2.1]octane-6-carboxylate
• CAS No: 2253632-07-2
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 6441274
• Update Time: 2025-05-19

Methyl 3-azabicyclo[3.2.1]octane-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-azabicyclo[3.2.1]octane-6-carboxylate

• Inchi： 1S/C9H15NO2/c1-12-9(11)8-3-6-2-7(8)5-10-4-6/h6-8,10H,2-5H2,1H3
• InChI Key： QIOVWKVAMOKHJM-UHFFFAOYSA-N
• SMILES： C12CC(C(C(OC)=O)C1)CNC2

Experimental Properties

• Density: 1.080±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 236.5±23.0 °C(Predicted)
• pka: 10.74±0.40(Predicted)

Additional information on Methyl 3-azabicyclo[3.2.1]octane-6-carboxylate

Recent Advances in the Study of Methyl 3-azabicyclo[3.2.1]octane-6-carboxylate (CAS: 2253632-07-2)

Methyl 3-azabicyclo[3.2.1]octane-6-carboxylate (CAS: 2253632-07-2) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This bicyclic structure serves as a versatile scaffold for the development of novel therapeutic agents, particularly in the areas of central nervous system (CNS) disorders and infectious diseases. Recent studies have focused on its potential as a building block for drug candidates due to its unique conformational rigidity and ability to interact with biological targets.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic optimization of Methyl 3-azabicyclo[3.2.1]octane-6-carboxylate derivatives for enhanced blood-brain barrier permeability. The research team developed a series of analogs with modified ester groups, demonstrating improved pharmacokinetic properties while maintaining the core scaffold's structural integrity. These findings suggest promising applications in CNS-targeted drug development.

In parallel research, scientists have investigated the compound's role as a precursor for antiviral agents. A recent patent application (WO2023051234) discloses novel derivatives of Methyl 3-azabicyclo[3.2.1]octane-6-carboxylate showing inhibitory activity against RNA viruses, including SARS-CoV-2 variants. The structural flexibility of this scaffold allows for strategic modifications that can be tailored to specific viral targets.

Analytical characterization studies using advanced techniques such as X-ray crystallography and NMR spectroscopy have provided detailed insights into the compound's three-dimensional conformation and electronic properties. These structural analyses are crucial for rational drug design, enabling precise modifications to enhance binding affinity and selectivity for biological targets.

The safety profile and metabolic stability of Methyl 3-azabicyclo[3.2.1]octane-6-carboxylate derivatives have been evaluated in recent preclinical studies. Results indicate favorable metabolic stability in human liver microsomes and low cytotoxicity across multiple cell lines, supporting its potential as a privileged structure in medicinal chemistry.

Looking forward, researchers are exploring the application of this scaffold in targeted drug delivery systems. Preliminary studies suggest that the bicyclic structure can be conjugated with various targeting moieties while maintaining its biological activity, opening new possibilities for precision medicine approaches.